N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide
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Description
N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide is a useful research compound. Its molecular formula is C25H21N5O3 and its molecular weight is 439.475. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Research has delved into the synthesis of novel pyridine, naphthyridine derivatives, and naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus. These studies explore the reactions of synthesized compounds with various nucleophiles, leading to the formation of compounds with potential biological activities (F. M. Abdelrazek et al., 2010; A. A. El-Wahab et al., 2011).
The development and activity evaluation of 2-(1-naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles have been investigated, providing insights into antimicrobial properties and the structural synthesis of related heterocyclic compounds (M. Kumaraswamy et al., 2008).
Biological Evaluation and Potential Applications
Certain compounds with naphthofuran and pyrazole structures have been evaluated for their antimicrobial, antifungal, and anti-inflammatory activities, showcasing the therapeutic potential of these chemical frameworks (K. Ravindra et al., 2006).
The discovery of new pyrazolopyridine, furopyridine, and pyridine derivatives as CDK2 inhibitors, including docking studies and anti-proliferative activity, underscores the significance of these compounds in cancer research. Such studies highlight the role of structurally related compounds in inhibiting key enzymes involved in cell cycle regulation (A. Abdel-Rahman et al., 2021).
Properties
IUPAC Name |
N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N5O3/c1-15(2)19-14-23(31)28-25(26-19)30-22(13-20(29-30)21-11-6-12-33-21)27-24(32)18-10-5-8-16-7-3-4-9-17(16)18/h3-15H,1-2H3,(H,27,32)(H,26,28,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKCBRGRHPINDJJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.